![molecular formula C8H21Cl2FN2 B1484732 2-(Aminomethyl)-2-fluoro-5-methylhexan-1-amine dihydrochloride CAS No. 2098116-78-8](/img/structure/B1484732.png)
2-(Aminomethyl)-2-fluoro-5-methylhexan-1-amine dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(Aminomethyl)-2-fluoro-5-methylhexan-1-amine dihydrochloride (AMF-MHA-dihydrochloride) is an organic compound that has been used in scientific research for a variety of purposes. It is an amine-containing compound that has a fluorine atom and a methyl group attached to a hexane ring. AMF-MHA-dihydrochloride has been used in a range of scientific research applications, including biochemical and physiological studies, as well as drug development and lab experiments.
Scientific Research Applications
Synthesis and Antibacterial Activity
Research into pyridonecarboxylic acids as antibacterial agents led to the synthesis of compounds with varying substituents, demonstrating significant antibacterial activity. The study highlighted the potential of specific analogues for further biological investigation, suggesting a role for compounds with similar structures in antibacterial applications (Egawa et al., 1984).
Optical Resolution and Epimerization
A study on the optical resolution and epimerization of fluorosilane compounds with optically active amino groups revealed novel access to optically active silicon compounds. This research underscores the importance of such compounds in the synthesis and study of optically active materials (Kawachi et al., 1999).
Synthesis and Pharmacological Activity
The synthesis of 1,6-Bisaryl-2,5-bis(aminomethyl)-1,6-hexanedione Dihydrochlorides was explored, highlighting the structural stability and potential pharmacological applications of these compounds. The study provides a foundation for further exploration of similar compounds in pharmacology (Agababyan et al., 2002).
Nucleophilic Displacement Reactions
Investigations into the kinetics of nucleophilic displacement reactions of substituted α-halogenopyridines with aniline derivatives have provided insights into the mechanisms of such reactions. These findings contribute to our understanding of aromatic substitution reactions and their applications in synthetic chemistry (Brewis et al., 1974).
Hydrogen Abstraction from Primary Amines
A study on hydrogen abstraction from primary amines and the effect on carbon-nitrogen bond rotation barriers in aminoalkyl radicals has enhanced our understanding of radical stabilization and reaction dynamics. This research is significant for the development of new synthetic methodologies involving radical intermediates (Macinnes et al., 1987).
properties
IUPAC Name |
2-fluoro-2-(3-methylbutyl)propane-1,3-diamine;dihydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H19FN2.2ClH/c1-7(2)3-4-8(9,5-10)6-11;;/h7H,3-6,10-11H2,1-2H3;2*1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SMBNSUBJFVXZAX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCC(CN)(CN)F.Cl.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H21Cl2FN2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.17 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.